![molecular formula C13H21ClNOP B3046743 Benzyl-N,N-diisopropylchlorophosphoramidite CAS No. 128753-68-4](/img/structure/B3046743.png)
Benzyl-N,N-diisopropylchlorophosphoramidite
Overview
Description
Benzyl-N,N-diisopropylchlorophosphoramidite is a novel nucleoside phosphoramidite . It has been found to have anticancer activity . This compound can be used to activate DNA for subsequent coupling reactions or for modification of DNA .
Synthesis Analysis
This compound is synthesized from benzyl alcohol and diisopropylamine by reaction with phosphorus oxychloride in the presence of a base . A detailed synthesis process involves the addition of a solution of benzyl alcohol in CH2Cl2 to a cooled solution of PCl3 in CH2Cl2 at 0 °C under an atmosphere of argon .Molecular Structure Analysis
The molecular formula of this compound is C13H21NOPCl . Its molecular weight is 273.74 g/mol . The SMILES string representation of the molecule is CC(N(P(OCc1ccccc1)Cl)C©C)C .Chemical Reactions Analysis
This compound is used in the synthesis of nucleoside phosphoramidites, which are key components in the production of oligonucleotides . These oligonucleotides have applications in various fields such as PCR, DNA-sequencing, synthetic biology, and CRISPR-Cas9 .Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a refractive index of 1.535 . It is soluble in THF, acetonitrile, and dichloromethane, but insoluble in cold water . It has a density of 1.028 g/mL at 25 °C .Mechanism of Action
While the exact mechanism of action of Benzyl-N,N-diisopropylchlorophosphoramidite is not explicitly mentioned in the search results, it is known that nucleoside phosphoramidites like this compound are used in the synthesis of oligonucleotides . These oligonucleotides can then interact with biological systems in various ways, such as by binding to specific sequences of DNA or RNA, which can have effects like inhibiting gene expression or catalyzing the degradation of target RNA molecules .
Properties
IUPAC Name |
N-[chloro(phenylmethoxy)phosphanyl]-N-propan-2-ylpropan-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21ClNOP/c1-11(2)15(12(3)4)17(14)16-10-13-8-6-5-7-9-13/h5-9,11-12H,10H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRONOPUTNCCWQH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)P(OCC1=CC=CC=C1)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21ClNOP | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00404640 | |
Record name | BENZYL-N,N-DIISOPROPYLCHLOROPHOSPHORAMIDITE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00404640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
128753-68-4 | |
Record name | BENZYL-N,N-DIISOPROPYLCHLOROPHOSPHORAMIDITE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00404640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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